Cas no 89840-79-9 (Benzenesulfonamide, N,N-bis(2-methylpropyl)-3-nitro-)

Benzenesulfonamide, N,N-bis(2-methylpropyl)-3-nitro- structure
89840-79-9 structure
Product Name:Benzenesulfonamide, N,N-bis(2-methylpropyl)-3-nitro-
CAS No:89840-79-9
MF:C14H22N2O4S
MW:314.400482654572
CID:587504
PubChem ID:19682279
Update Time:2025-04-19

Benzenesulfonamide, N,N-bis(2-methylpropyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N,N-bis(2-methylpropyl)-3-nitro-
    • N,N-bis(2-methylpropyl)-3-nitrobenzenesulfonamide
    • DTXSID90599190
    • 89840-79-9
    • AKOS003837186
    • N,N-DIISOBUTYL-3-NITRO-1-BENZENESULFONAMIDE
    • N,N-Bis(2-methylpropyl)-3-nitrobenzene-1-sulfonamide
    • STK417824
    • Inchi: 1S/C14H22N2O4S/c1-11(2)9-15(10-12(3)4)21(19,20)14-7-5-6-13(8-14)16(17)18/h5-8,11-12H,9-10H2,1-4H3
    • InChI Key: FSACVEJPRMIXQX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(N(CC(C)C)CC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 314.13002836g/mol
  • Monoisotopic Mass: 314.13002836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 91.6Ų
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